![molecular formula C3H6I2 B1583150 1,3-Diiodopropane CAS No. 627-31-6](/img/structure/B1583150.png)
1,3-Diiodopropane
Overview
Description
1,3-Diiodopropane, also known as Trimethylene diiodide, is a chemical compound used as a reagent for organic synthesis . It is an important organic intermediate that can be used in the agrochemical, pharmaceutical, and dyestuff field .
Synthesis Analysis
This compound can be synthesized by reacting 1,3-dichloropropane with sodium iodide . The reaction is carried out in the presence of a suitable solvent, such as acetone or ethanol. The resulting product is then purified by distillation or recrystallization .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula I(CH2)3I . It has a molecular weight of 295.89 .Chemical Reactions Analysis
This compound has been used in the preparation of synthetically challenging bridged 1,2,4,5-tetraoxanes . The adsorption of this compound on a molybdenum-aluminum alloy thin film formed on dehydroxylated alumina has also been studied .Physical And Chemical Properties Analysis
This compound is a light brown-yellow liquid that darkens with exposure to light . It has a density of 2.576 g/mL at 25°C, a boiling point of 111-113°C/31mmHg, and a refractive index of 1.642 .Scientific Research Applications
Surface Chemistry Studies : 1,3-Diiodopropane has been utilized in studying thermal chemistry on Pt(111) surfaces, exploring the decomposition and formation of various surface intermediates and products like propene and surface propylidyne (Chrysostomou, Zaera, & Chou, 2001).
Vibrational Spectroscopy : The compound has been a subject of study in vibrational spectroscopy, providing insights into the conformations and vibrational modes of halogenated propanes (Thorbjornsrud, Ellestad, Klaboe, & Torgrimsen, 1973).
Catalysis and Reaction Mechanisms : Research has been conducted on the catalytic reduction of α, ω-dihaloalkanes, including this compound, using nickel(I) salen, to understand reaction mechanisms and product formations in organic chemistry (Dahm & Peters, 1996).
Surface-induced Changes : Studies on this compound thin films on Pt(111) surfaces revealed unique solid-solid phase transitions and surface-induced rotational isomerism, highlighting the influence of metal surfaces on molecular structures (French & Zaera, 1999).
Molecular Structure Analysis : Gas-phase electron diffraction and molecular mechanics have been used to determine the molecular structures and conformational compositions of this compound, contributing to a deeper understanding of halogenated hydrocarbon structures (Postmyr, 1994).
Organic Synthesis Applications : this compound plays a role in the synthesis of complex organic molecules. Its high reactivity has been exploited in cross-coupling reactions, organometallic synthesis, and the preparation of heterocyclic compounds (Ananikov, Hazipov, & Beletskaya, 2011).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that iodinated compounds often interact with various biological molecules due to their electrophilic nature .
Mode of Action
Iodinated compounds like 1,3-diiodopropane can potentially undergo metabolic transformations in biological systems, leading to the formation of active metabolites .
Biochemical Pathways
Iodinated compounds can potentially affect various biochemical pathways due to their reactivity .
Pharmacokinetics
Iodinated compounds are generally well-absorbed and can distribute throughout the body due to their lipophilic nature .
Result of Action
Iodinated compounds can potentially cause various cellular effects due to their reactivity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, temperature and pH can affect the stability and reactivity of the compound .
properties
IUPAC Name |
1,3-diiodopropane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6I2/c4-2-1-3-5/h1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAAXMNYUNVCMCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CI)CI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6I2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7060837 | |
Record name | Propane, 1,3-diiodo- | |
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Molecular Weight |
295.89 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless to light orange liquid; Not miscible or difficult to mix in water; [MSDSonline] | |
Record name | 1,3-Diiodopropane | |
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Vapor Pressure |
0.26 [mmHg] | |
Record name | 1,3-Diiodopropane | |
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CAS RN |
627-31-6 | |
Record name | 1,3-Diiodopropane | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=627-31-6 | |
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Record name | 1,3-Diiodopropane | |
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Record name | 1,3-Diiodopropane | |
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Record name | Propane, 1,3-diiodo- | |
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Record name | Propane, 1,3-diiodo- | |
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Record name | 1,3-diiodopropane | |
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Record name | 1,3-DIIODOPROPANE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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